Cas no 2250-53-5 (5-(trifluoromethyl)-1H-indazol-3-amine)

• Product Name: 5-(trifluoromethyl)-1H-indazol-3-amine
• CAS No: 2250-53-5
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• MDL: MFCD01719740
• CID: 270227
• PubChem ID: 16736
• Update Time: 2025-11-02

5-(trifluoromethyl)-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-3-amine,5-(trifluoromethyl)-
• 3-Amino-5-(trifluoromethyl)-1H-indazole
• 5-(trifluoromethyl)-1H-indazol-3-amine
• 1H-Indazole,3-amino-5-(trifluoromethyl)
• 3-Amino-5-trifluormethylindazol
• 3-amino-5-trifluoromethylindazole
• 5-(trifluoromethyl)-1H-indazole-3-amine
• 5-(trifluoromethyl)-1H-indazole-3-ylamine
• 5-trifluoromethyl-1(2)H-indazol-3-ylamine
• 5-trifluoromethyl-1H-indazol-3-ylamine
• BAY h 1127
• 1H-Indazol-3-amine, 5-(trifluoromethyl)- (9CI)
• FT-0679977
• C80020
• EN300-100296
• 3-amino-5trifluoromethyl-indazole
• BRN 0959070
• 5-trifluoromethyl-1H-indazol-3-amine
• 10Y-0702
• DTXSID60177025
• AB09855
• Bay-H-1127
• UNII-14HRX76GHK
• SCHEMBL2409215
• 3-amino-5-trifluoromethyl-1h-indazole
• CAA25053
• W-206764
• AKOS005069350
• MFCD01719740
• A878523
• 5-(trifluoromethyl)-1H-indazol-3-amine, AldrichCPR
• 14HRX76GHK
• 1H-Indazol-3-amine, 5-(trifluoromethyl)-
• 2250-53-5
• 1H-Indazole, 3-amino-5-(trifluoromethyl)-
• SDCCGSBI-0663239.P001

• MDL： MFCD01719740
• Inchi： 1S/C8H6F3N3/c9-8(10,11)4-1-2-6-5(3-4)7(12)14-13-6/h1-3H,(H3,12,13,14)
• InChI Key： ZXZTZRVCWTWKCH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C(N)=NN2)C=1)(F)F

Computed Properties

• Exact Mass: 201.05100
• Monoisotopic Mass: 201.051382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 2.1

Experimental Properties

• Density: 1.536
• Melting Point: 114-118°
• Boiling Point: 358.5°Cat760mmHg
• Flash Point: 170.6°C
• Refractive Index: 1.617
• PSA: 54.70000
• LogP: 2.74510

5-(trifluoromethyl)-1H-indazol-3-amine Security Information

• RTECS：NK7772500
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-(trifluoromethyl)-1H-indazol-3-amine

Comprehensive Overview of 5-(Trifluoromethyl)-1H-indazol-3-amine (CAS No. 2250-53-5)

5-(Trifluoromethyl)-1H-indazol-3-amine, with the CAS number 2250-53-5, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the indazole family, characterized by a fused benzene and pyrazole ring system. The presence of a trifluoromethyl (-CF3) group at the 5-position and an amine (-NH2) group at the 3-position enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, owing to its unique structural features and bioactivity.

In recent years, the demand for fluorinated compounds like 5-(trifluoromethyl)-1H-indazol-3-amine has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug development. The compound's CAS No. 2250-53-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Users often inquire about its synthesis methods, physicochemical properties, and potential biological activities, making it a hot topic in scientific forums and patent literature.

The trifluoromethyl group in 5-(trifluoromethyl)-1H-indazol-3-amine is a key structural motif that improves the compound's binding affinity to biological targets. This feature aligns with the growing trend of fluorine-containing drugs, which account for over 20% of FDA-approved pharmaceuticals. Researchers are exploring its applications in kinase inhibitors, anticancer agents, and anti-inflammatory drugs, addressing common search queries like "role of indazole derivatives in cancer therapy" or "fluorinated compounds in drug design."

From a synthetic perspective, CAS No. 2250-53-5 is often prepared via cyclization reactions of appropriately substituted precursors. The compound's amine functionality allows for further derivatization, enabling the creation of diverse small-molecule libraries for high-throughput screening. This versatility makes it a valuable tool for combinatorial chemistry and lead optimization studies, topics frequently discussed in peer-reviewed journals.

Environmental and green chemistry considerations are also driving interest in 5-(trifluoromethyl)-1H-indazol-3-amine. Scientists are investigating sustainable synthesis routes to minimize waste and energy consumption, responding to queries like "eco-friendly synthesis of fluorinated indazoles." Additionally, its potential as a fluorescence probe or sensor material is being explored, leveraging the electron-withdrawing nature of the CF3 group.

In summary, 5-(trifluoromethyl)-1H-indazol-3-amine (CAS No. 2250-53-5) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its structural uniqueness and functional adaptability continue to inspire innovative research, making it a staple in modern organic synthesis and pharmaceutical development.